Cas no 5591-01-5 (2H-Quinolizine, octahydro-3-methyl-, trans-)
5591-01-5 structure
Product Name:2H-Quinolizine, octahydro-3-methyl-, trans-
CAS No:5591-01-5
MF:C10H19N
MW:153.26456284523
CID:350290
PubChem ID:12088181
Update Time:2025-04-19
2H-Quinolizine, octahydro-3-methyl-, trans- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Quinolizine, octahydro-3-methyl-, trans-
- 5591-01-5
- DTXSID00477334
- CTK1F5655
-
- Inchi： 1S/C10H19N/c1-9-5-6-10-4-2-3-7-11(10)8-9/h9-10H,2-8H2,1H3/t9-,10+/m1/s1
- InChI Key： JRKMVLFFQOHRHM-ZJUUUORDSA-N
- SMILES： N12CCCC[C@H]1CC[C@@H](C)C2
Computed Properties
- Exact Mass: 153.15187
- Monoisotopic Mass: 153.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
2H-Quinolizine, octahydro-3-methyl-, trans- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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